Cas no 24115-21-7 (4-(2-Chloro-4-fluoro-phenoxy)butanenitrile)

• Product Name: 4-(2-Chloro-4-fluoro-phenoxy)butanenitrile
• CAS No: 24115-21-7
• MF: C₁₀H₉ClFNO
• MW: 213.635965108871
• MDL: MFCD12811266
• CID: 5155406
• Update Time: 2026-03-03

4-(2-Chloro-4-fluoro-phenoxy)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-4-fluoro-phenoxy)butanenitrile

• MDL： MFCD12811266
• Inchi： 1S/C10H9ClFNO/c11-9-7-8(12)3-4-10(9)14-6-2-1-5-13/h3-4,7H,1-2,6H2
• InChI Key： GHEHGKTYROWEPL-UHFFFAOYSA-N
• SMILES： C(#N)CCCOC1=CC=C(F)C=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(2-Chloro-4-fluoro-phenoxy)butanenitrile

Comprehensive Analysis of 4-(2-Chloro-4-fluoro-phenoxy)butanenitrile (CAS No. 24115-21-7): Properties, Applications, and Industry Insights

4-(2-Chloro-4-fluoro-phenoxy)butanenitrile (CAS No. 24115-21-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This nitrile derivative, featuring a chloro-fluoro-phenoxy moiety, exhibits unique reactivity patterns that make it valuable for synthesizing intermediates in drug discovery and crop protection formulations. The compound's molecular structure, characterized by its butanenitrile chain and halogen-substituted aromatic ring, allows for versatile chemical modifications.

Recent studies highlight the growing demand for fluorinated phenoxy compounds in medicinal chemistry, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in how the 2-chloro-4-fluoro substitution pattern influences biological activity, with applications ranging from kinase inhibitors to herbicide safeners. The compound's nitrile group serves as a strategic handle for further derivatization, enabling the construction of heterocycles or conversion to carboxylic acid derivatives.

From an industrial perspective, CAS 24115-21-7 represents an important building block in the synthesis of advanced materials. Its thermal stability and solubility profile make it suitable for various formulation technologies. Manufacturers are optimizing production processes to meet the increasing demand for halogenated nitriles while addressing sustainability concerns through greener synthetic routes. Analytical methods for quality control, including HPLC and GC-MS protocols, have been developed to ensure batch-to-batch consistency of this technically demanding compound.

The environmental fate of 4-(2-Chloro-4-fluoro-phenoxy)butanenitrile has become a research focus, with biodegradation studies showing promising results under specific conditions. Regulatory agencies are evaluating its ecological profile, particularly regarding persistence in soil and aquatic toxicity. These assessments are crucial for its potential adoption in crop protection systems where environmental impact is a key consideration.

Innovative applications continue to emerge for this compound, particularly in the development of photoactive materials and electronic chemicals. The electron-withdrawing effects of both the fluoro and chloro substituents modify the electronic properties of the aromatic system, making it interesting for organic semiconductor research. Patent literature reveals growing intellectual property activity surrounding derivatives of 24115-21-7, indicating its commercial potential in multiple technology sectors.

Quality specifications for 4-(2-Chloro-4-fluoro-phenoxy)butanenitrile typically require ≥98% purity, with strict limits on residual solvents and heavy metals. Storage recommendations emphasize protection from moisture and light to maintain stability. The compound's structure-activity relationships are being systematically explored through computational chemistry approaches, helping to predict its behavior in complex chemical systems and biological environments.

Supply chain dynamics for CAS 24115-21-7 reflect broader trends in fine chemicals manufacturing, with emphasis on reliable sourcing of fluoroaromatic precursors. Market analysts note increasing competition among specialty chemical producers to develop cost-effective synthesis routes while maintaining high purity standards. The compound's niche applications in bioconjugation chemistry and materials science continue to drive innovation in its production and utilization.

Future research directions for 4-(2-Chloro-4-fluoro-phenoxy)butanenitrile include exploring its potential in catalyzed cross-coupling reactions and as a template for structure-based drug design. The compound's balanced lipophilicity, as evidenced by calculated logP values, makes it particularly interesting for medicinal chemistry applications where membrane permeability is crucial. Academic and industrial laboratories are collaborating to fully characterize its physicochemical properties and reactivity profile.